N-(1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide

• IUPAC Name: 5-oxo-1-phenyl-N-[1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H21N7O2/c28-17-10-14(11-27(17)16-4-2-1-3-5-16)20(29)23-15-6-8-25(12-15)18-19-24-22-13-26(19)9-7-21-18/h1-5,7,9,13-15H,6,8,10-12H2,(H,23,29)
• InChI Key: HHVHSKBBJJOWMG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2CC(=O)N(C2)C3=CC=CC=C3)C4=NC=CN5C4=NN=C5
• Molecular Formula: C20H21N7O2
• Molecular Weight: 391.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[4,3-a]pyrazines can be established based on spectral data, elemental analyses, and alternative synthetic routes. Unfortunately, specific structural data for this compound is not available in the current literature.

Scientific Research Applications

Synthesis and Characterization

• The compound is a part of a novel series of biologically active heterocyclic compounds, which includes pyrazole, thiazole, pyridine, and others. These compounds have potential applications as insecticidal agents against the cotton leafworm, Spodoptera littoralis (Soliman et al., 2020).

Antimicrobial Activities

• A series of new 3-(3-aryl-1-phenyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-a]pyridines synthesized through oxidative cyclization demonstrated potent antimicrobial activity, proving their potential as antimicrobial agents (Prakash et al., 2011).

Computer Prediction of Biological Activity and Acute Toxicity

• The biological activity spectrum and acute toxicity of similar compounds were predicted using PASS and GUSAR software, suggesting potential antineurotic activity, specifically for male reproductive and erectile dysfunction treatment (Danylchenko et al., 2016).

Crystal Structures

• Studies on the crystal structures of related triazolopyridine compounds have been conducted. These structures facilitate understanding of molecular interactions and stability, which is crucial in drug design and development (Vallcorba et al., 2014).

Future Directions

Given the potential biological activities of [1,2,4]triazolo[4,3-a]pyrazines, future research could focus on the synthesis and characterization of this specific compound, followed by a detailed investigation of its biological activities and potential applications.

Mechanism of Action

Target of Action

Similar compounds, such as other triazolo[4,3-a]pyrazine derivatives, have been found to exhibit antibacterial activities against both gram-positive and gram-negative bacteria .

Mode of Action

It is known that many nitrogen-containing heterocycles, like this compound, are the basic backbone of many physiologically active compounds and drugs . They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .

Biochemical Pathways

Similar compounds have shown to affect the growth of bacteria such asStaphylococcus aureus and Escherichia coli . This suggests that the compound may interfere with essential biochemical pathways in these organisms, leading to their inhibition.

Pharmacokinetics

Similar compounds have been found to exhibit good bioavailability

Result of Action

Similar compounds have shown moderate to good antibacterial activities against both gram-positiveStaphylococcus aureus and Gram-negative Escherichia coli strains . This suggests that the compound may have similar antibacterial effects.

Action Environment

It is known that many factors, such as ph, temperature, and presence of other substances, can influence the action and stability of similar compounds .